Benzofuran

Specification

• Description: 2,3-Benzofuran is a colorless, sweet-smelling, oily liquid made by processing coal into coal oil. It may also be formed during other uses of coal or oil. 2,3-Benzofuran is not used for any commercial purposes, but the part of the coal oil that contains 2,3-benzofuran is made into a plastic called coumarone-indene resin. This resin resists corrosion and is used to make paints and varnishes. The resin also provides water resistance and is used in coatings on paper products and fabrics. It is used as an adhesive in food containers and some asphalt floor tiles. The resin has been approved for use in food packages and as a coating on citrus fruits. We do not know how often the resin is used or whether any 2,3-benzofuran in the coating or packaging gets into the food.; 2,3-benzofuran is a clear oily yellow liquid with an aromatic odor. (NTP, 1992); 1-benzofuran is a benzofuran consisting of fused benzene and furan rings. It is the parent compound of the class of 1-benzofurans. It is a benzofuran and a member of 1-benzofurans.; Benzofuran is a natural product found in Curcuma aromatica, Curcuma wenyujin, and Vitex agnus-castus with data available.; Benzofuran can cause cancer according to The National Toxicology Program.
• CAS No.: 271-89-6
• Molecular Formula: C8H6O
• Molecular Weight: 118.13 g/mol
• IUPAC Name: 1-benzofuran
• Standard InChI: InChI=1S/C8H6O/c1-2-4-8-7(3-1)5-6-9-8/h1-6H
• Standard InChI Key: IANQTJSKSUMEQM-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CO2
• Canonical SMILES: C1=CC=C2C(=C1)C=CO2
• Boiling Point: 345 °F at 760 mmHg (NTP, 1992); 174 °C @ 760 mm Hg; BP: 62-63 °C @ 15 MM HG; 174.00 °C. @ 760.00 mm Hg; 174 °C
• Colorform: Not solid @ -18 °C; oil; Colorless, oily liquid
• Flash Point: 133 °F (NTP, 1992); 56 °C
• Melting Point: less than -0.4 °F (NTP, 1992); Less than -18 °C; < -18 °C